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Compound of Interest

Compound Name: m-Xylene-d10

Cat. No.: B055782 Get Quote

For scientists and professionals in drug development and various research fields, selecting

high-purity deuterated solvents is a critical step that can significantly impact experimental

outcomes. This guide provides an objective comparison of m-Xylene-d10 from various

suppliers, supported by key specifications and a standardized experimental protocol for

independent verification.

Product Specifications at a Glance
To facilitate a direct comparison, the following table summarizes the publicly available

quantitative data for m-Xylene-d10 from prominent chemical suppliers. Researchers should

always refer to the lot-specific certificate of analysis for the most accurate information.

Supplier
Product
Number

Isotopic Purity
(atom % D)

Chemical
Purity

CAS Number

Sigma-Aldrich 175919 / 116601 ≥ 98%[1] ≥ 99% (GC)[1] 116601-58-2[1]

LGC Standards TRC-X749417
Not explicitly

stated

Not explicitly

stated
116601-58-2[2]

ARMAR Isotopes Not specified High-purity[3] High-purity[3] Not specified[3]

Cambridge

Isotope

Laboratories, Inc.

DLM-313 (p-

Xylene-d10)
98% 98% 41051-88-1[4]
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Note: Data for p-Xylene-d10 from Cambridge Isotope Laboratories is included for reference as

a similar deuterated xylene product, but researchers should ensure they are selecting the

correct isomer for their specific application.

Standardized Experimental Protocol for
Performance Evaluation
To independently assess the quality and performance of m-Xylene-d10 from different

suppliers, the following experimental protocol is recommended. This protocol focuses on

determining the isotopic enrichment and chemical purity using Gas Chromatography-Mass

Spectrometry (GC-MS), a widely accessible and highly sensitive analytical technique.

Objective:
To quantitatively determine and compare the isotopic purity (deuterium incorporation) and

chemical purity of m-Xylene-d10 samples from various suppliers.

Materials:
m-Xylene-d10 samples from different suppliers

Undeuterated m-Xylene (as a reference standard)

High-purity solvent for dilution (e.g., hexane or ethyl acetate, GC grade)

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Appropriate GC column for aromatic hydrocarbon separation (e.g., DB-5ms or equivalent)

Standard laboratory glassware and consumables

Experimental Workflow:
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Experimental Workflow for m-Xylene-d10 Comparison

Sample Preparation

GC-MS Analysis

Data Analysis

Receive m-Xylene-d10
from Suppliers A, B, C

Prepare Serial Dilutions
of each sample and reference

(e.g., 1000, 100, 10 ppm in hexane)

Inject prepared samples
into GC-MS system

Acquire Mass Spectra
(Full Scan and SIM mode)

Determine Chemical Purity:
Integrate total ion chromatogram (TIC)

and identify any impurity peaks.

Determine Isotopic Enrichment:
Analyze mass spectrum of the

m-Xylene-d10 peak.

Compare mass-to-charge ratios
(m/z) for deuterated (M+10)

and non-deuterated (M) species.

Calculate atom % D
based on relative abundances

of isotopologues.

Tabulate and Compare
Chemical Purity (%) and

Isotopic Enrichment (atom % D)
for all suppliers.

Click to download full resolution via product page

Caption: Workflow for comparing m-Xylene-d10 from different suppliers.

Methodology:
Sample Preparation:
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For each supplier, prepare a stock solution of m-Xylene-d10 in a high-purity solvent (e.g.,

hexane).

Perform serial dilutions to obtain a working concentration suitable for your GC-MS

instrument (e.g., 10 µg/mL).

Prepare a similar dilution of undeuterated m-Xylene as a reference standard.

GC-MS Analysis:

Gas Chromatography Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, ramp to 150 °C at 10

°C/min, and hold for 2 minutes.

Injection Volume: 1 µL (split or splitless, depending on concentration)

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: Scan from m/z 35 to 200

Acquisition Mode: Full Scan to identify any impurities and Selected Ion Monitoring (SIM)

to improve sensitivity for specific ions of interest (e.g., m/z 116 for C8D10 and m/z 106

for C8H10).

Data Analysis and Interpretation:

Chemical Purity Assessment:

Analyze the Total Ion Chromatogram (TIC) for each sample.

The percentage chemical purity can be estimated by dividing the peak area of m-
Xylene-d10 by the total area of all peaks in the chromatogram.
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Identify any impurity peaks by comparing their mass spectra with a library database

(e.g., NIST).

Isotopic Enrichment Determination:

Examine the mass spectrum of the m-Xylene-d10 peak.

The molecular ion of fully deuterated m-Xylene (C8D10) is expected at m/z 116. The

molecular ion of undeuterated m-Xylene (C8H10) appears at m/z 106.

The isotopic enrichment (atom % D) can be calculated by comparing the relative

intensities of the molecular ion peaks of the fully deuterated species and any partially

deuterated species.

Conclusion
The selection of a suitable m-Xylene-d10 supplier should be based on a combination of the

manufacturer's specifications, the price, and, most importantly, independent verification of its

purity and isotopic enrichment. The provided protocol offers a standardized approach for

researchers to perform their own quality assessment, ensuring the reliability and reproducibility

of their experimental results. It is recommended to request a certificate of analysis for the

specific lot being purchased to obtain the most accurate and up-to-date quality control data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to m-Xylene-d10 for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055782#comparison-of-m-xylene-d10-from-different-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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